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A foundational pillar of laboratory safety, Personal Protective Equipment (PPE) serves as the

crucial barrier between researchers and the potential hazards of chemical exposure. While

engineering controls and safe work practices are the primary lines of defense, the correct

selection and use of PPE provide essential protection against chemical splashes, vapors, and

unforeseen incidents. This guide offers a procedural framework for selecting, using, and

disposing of PPE to ensure the safety of researchers, scientists, and drug development

professionals.

The first and most critical step before handling any chemical is to conduct a thorough hazard

assessment and consult the substance's Safety Data Sheet (SDS).[1][2] The SDS provides

indispensable information on the specific PPE recommended for that chemical.[2]

The Hierarchy of Controls: PPE as the Final
Safeguard
It's important to understand that PPE is the last line of defense in protecting laboratory

personnel. The hierarchy of controls prioritizes more effective measures to mitigate risks. This

hierarchy, from most to least effective, includes:

Elimination: Physically removing the hazard.

Substitution: Replacing a hazardous substance with a less hazardous one.

Engineering Controls: Isolating people from the hazard (e.g., fume hoods).
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Administrative Controls: Changing the way people work (e.g., safety training, clear

procedures).

Personal Protective Equipment (PPE): Protecting the worker with barriers such as gloves,

goggles, and lab coats.

Selecting the Appropriate PPE: A Step-by-Step
Workflow
Choosing the correct PPE is a systematic process that involves identifying hazards,

considering the potential for exposure, and selecting equipment that offers adequate protection

without compromising dexterity or comfort.[1][2]
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1. Hazard Assessment

2. PPE Selection

3. Verification & Use

Identify Chemical & Review SDS

Assess Task-Specific Risks
(Splash, Vapor, Immersion)

Select Gloves
(Check Compatibility Chart)

Select Eye/Face Protection
(Goggles, Face Shield)

Select Body Protection
(Lab Coat, Apron, Coverall)

Select Respiratory Protection
(If indicated by SDS/Assessment)

Inspect PPE for Damage

Ensure Proper Fit & Comfort

Proceed with Work

Click to download full resolution via product page

A flowchart outlining the process for selecting appropriate PPE.

Data Presentation: Chemical Resistance of Glove
Materials
The selection of appropriate gloves is critical and depends on the specific chemical being

handled.[3] No single glove material is resistant to all chemicals. The following table provides a
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general guide to the compatibility of common glove materials with different classes of

chemicals. Breakthrough time (the time it takes for a chemical to permeate the glove material)

and degradation are key factors to consider.[4]

Glove Material Good Resistance Against Poor Resistance Against

Nitrile
Oils, greases, some acids and

bases, aliphatic solvents

Ketones, aromatic solvents,

strong oxidizing acids

Latex (Natural Rubber)
Bases, alcohols, dilute

aqueous solutions
Oils, greases, organic solvents

Neoprene
Acids, bases, oils, greases,

alcohols, some solvents

Aromatic and halogenated

hydrocarbons

Butyl
Ketones, esters, aldehydes,

strong acids and bases

Aliphatic and aromatic

hydrocarbons, halogenated

solvents

Viton®

Aromatic and chlorinated

hydrocarbons, aliphatic

solvents

Ketones, esters, aldehydes

This table is a general guide. Always consult the manufacturer's specific chemical resistance

chart for the gloves you are using.

Experimental Protocols: Testing Glove Permeation
A standard method for evaluating the chemical resistance of protective glove materials is the

ASTM F739 - Standard Test Method for Permeation of Liquids and Gases through Protective

Clothing Materials under Conditions of Continuous Contact.

Methodology Overview:

Specimen Preparation: A sample of the glove material is cut and placed in a permeation test

cell, acting as a barrier between two chambers.

Challenge Chemical: The outer side of the glove material is exposed to a "challenge"

chemical.
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Collection Medium: The inner side of the material is in contact with a collection medium (gas

or liquid) which is continuously monitored.

Detection: Analytical instruments (e.g., gas chromatograph, mass spectrometer) are used to

detect the presence of the challenge chemical in the collection medium.

Breakthrough Time: The time from the initial exposure to the chemical until it is first detected

on the inner side is recorded as the normalized breakthrough time.

Permeation Rate: The rate at which the chemical passes through the material is also

measured.

Operational Plans: Donning and Doffing of PPE
The correct sequence for putting on (donning) and taking off (doffing) PPE is crucial to prevent

contamination.[5][6] Always perform hand hygiene before donning and after doffing PPE.[7][8]

Donning (Putting On) PPE Doffing (Taking Off) PPE

1. Lab Coat or Gown

2. Mask or Respirator

3. Goggles or Face Shield

4. Gloves (over cuffs)

1. Gloves

2. Gown or Lab Coat

3. Goggles or Face Shield

4. Mask or Respirator
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The recommended sequence for donning and doffing PPE.

Key Steps for Safe Doffing:

Gloves: Use a glove-to-glove and skin-to-skin technique to remove gloves without touching

the outside of the glove with bare hands.[5]

Gown/Lab Coat: Remove by pulling it away from your body, turning it inside out as you go.[5]

Eye Protection: Handle by the headband or earpieces from the back of your head.[5]

Mask/Respirator: Remove without touching the front of the mask.[5]

Disposal Plan for Contaminated PPE
Proper disposal of used PPE is essential to prevent the spread of contamination.[9] The

disposal method depends on the type of contamination.[10]

Segregation: Chemically contaminated PPE should be segregated from general waste.[9]

[11]

Containment: Place used PPE in designated, leak-proof containers or bags that are clearly

labeled.[9][11] For many chemical contaminants, this will be a yellow hazardous waste bag.

[9]

Regulatory Compliance: All contaminated PPE must be disposed of in accordance with local,

state, and federal hazardous waste regulations.[9][11] This often involves collection by a

licensed hazardous waste disposal company.[11]

Non-Hazardous PPE: If PPE is not contaminated with hazardous materials, it can typically

be disposed of as general waste.[11]

By adhering to these systematic procedures for PPE selection, use, and disposal, laboratories

can significantly enhance the safety of their personnel and foster a culture of proactive risk

management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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